Cas no 1955547-23-5 (rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride)

• Product Name: rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride
• CAS No: 1955547-23-5
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• MDL: MFCD30011396
• CID: 5241074
• PubChem ID: 122155807
• Update Time: 2025-10-25

rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-[1-(1-methylethyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2), (2R,3S)-rel-
• rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride

• MDL： MFCD30011396
• Inchi： 1S/C10H17N3O.ClH/c1-7(2)13-6-8(5-12-13)10-9(11)3-4-14-10;/h5-7,9-10H,3-4,11H2,1-2H3;1H/t9-,10+;/m1./s1
• InChI Key： CZIKIDWADBROON-UXQCFNEQSA-N
• SMILES： N[C@@H]1CCO[C@H]1C1C=NN(C(C)C)C=1.Cl

Additional information on rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride

rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride: A Comprehensive Overview

The compound rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride, identified by the CAS number 1955547-23-5, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications in drug design and synthesis. The term rac-(2R,3S) indicates the specific stereochemical configuration of the molecule, while the suffix dihydrochloride signifies the presence of two hydrochloric acid molecules as counterions.

The core structure of this compound includes a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazole derivatives are known for their versatility in medicinal chemistry due to their ability to interact with various biological targets. The substitution pattern on the pyrazole ring, specifically at position 4, plays a crucial role in determining the compound's pharmacological properties. The propan-2-yl group attached to the pyrazole ring adds bulk and hydrophobicity, which can influence the molecule's solubility and bioavailability.

The oxolane (tetrahydrofuran) ring fused to the pyrazole structure introduces additional complexity to the molecule. This bicyclic system enhances the compound's stability and may facilitate interactions with specific biological receptors. The amine group at position 3 of the oxolane ring is a key functional group that can participate in hydrogen bonding, a critical interaction in drug-receptor binding. The stereochemistry at positions 2 and 3 (R and S configurations) further modulates the molecule's conformational flexibility and selectivity.

Recent studies have highlighted the potential of rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, research has demonstrated its ability to modulate ion channels, which are implicated in conditions such as epilepsy, pain, and cardiovascular diseases. The compound's unique structure allows it to adopt conformations that align well with the binding pockets of these targets, making it a promising candidate for further optimization.

In addition to its pharmacological applications, this compound has also been explored for its potential in chemical synthesis as an intermediate for constructing more complex molecules. Its stereochemical integrity and functional group compatibility make it an ideal building block for constructing libraries of compounds with diverse biological activities. Recent advancements in asymmetric synthesis techniques have further enhanced our ability to produce this compound in high enantiomeric excess, which is critical for studying its stereochemical effects on biological activity.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base. This form ensures consistent performance during formulation development and bioavailability studies. Furthermore, the use of hydrochloric acid as a counterion aligns with regulatory guidelines for drug substance characterization and quality control.

From a synthetic perspective, rac-(2R,3S)-2-1-(propan-2-yl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride can be synthesized through a variety of routes that leverage modern organic chemistry techniques. These include palladium-catalyzed cross-coupling reactions, enantioselective reductions, and ring-closing metathesis. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired level of stereocontrol.

In conclusion, rac-(2R,3S)-2-1-(propan-2-butyl)-1H-pyrazolium yloxolan amine dihydrochloride (CAS No: 1955547) represents a cutting-edge chemical entity with multifaceted applications in drug discovery and development. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers seeking to advance novel therapeutic agents. As ongoing research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.